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Introduction

Azapetine, also known by its former trade name llidar, is a benzazepine derivative recognized
for its vasodilatory properties.[1][2] Chemically, it is 6-allyl-6,7-dihydro-5H-dibenz[c,e]azepine.
[1] Historically, it has been investigated for its clinical efficacy in peripheral arterial diseases.[3]
This technical guide provides an in-depth overview of azapetine, focusing on its mechanism of
action, quantitative pharmacological data, and the experimental methodologies used to
characterize its effects.

Chemical and Physical Properties

A summary of the key chemical and physical properties of azapetine is presented in the table
below.
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Property Value Source
Chemical Formula C17H17N [1]
Molecular Weight 235.33 g/mol [1]

6-prop-2-enyl-5,7-
IUPAC Name dihydrobenzo[d] [1]

[2]benzazepine

CAS Number 146-36-1 [1]
C=CCN1CC2=CC=CC=C2C3=

SMILES [1]
CC=CC=C3cC1

Mechanism of Action: Alpha-Adrenergic Receptor
Antagonism

Azapetine functions as a non-selective antagonist of both alpha-1 (al) and alpha-2 (a2)
adrenergic receptors.[4] These receptors are key components of the sympathetic nervous
system and are primarily located on the surface of vascular smooth muscle cells.

The binding of endogenous catecholamines, such as norepinephrine, to al and a2-adrenergic
receptors on vascular smooth muscle cells triggers a signaling cascade that leads to
vasoconstriction. By competitively blocking these receptors, azapetine inhibits the
vasoconstrictive effects of norepinephrine and other sympathomimetic amines. This blockade
results in the relaxation of vascular smooth muscle, leading to vasodilation, a decrease in
peripheral resistance, and an increase in blood flow.[4]

Signaling Pathway

The vasodilatory effect of azapetine is a direct consequence of its interference with the alpha-
adrenergic signaling pathway in vascular smooth muscle cells. The following diagram illustrates
this pathway and the point of inhibition by azapetine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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